2-(5-Bromo-2-fluorophenoxy)oxane

Core Science & Biosynthesis

Material Safety Data Sheet (MSDS) and handling for 2-(5-Bromo-2-fluorophenoxy)oxane

An In-Depth Technical Guide to the Material Safety Data Sheet (MSDS) and Safe Handling of 2-(5-Bromo-2-fluorophenoxy)oxane

For the modern researcher, scientist, and drug development professional, a deep understanding of chemical safety and handling is not merely a regulatory requirement but a cornerstone of scientific integrity and innovation. This guide provides a comprehensive overview of the material safety data and handling protocols for 2-(5-Bromo-2-fluorophenoxy)oxane, a compound of interest in contemporary research and development. While a specific Material Safety Data Sheet (MSDS) for this exact molecule is not publicly available, this document synthesizes critical safety information from structurally related bromo- and fluoro-substituted aromatic ethers to provide a robust framework for its safe handling and use.

The structural features of 2-(5-Bromo-2-fluorophenoxy)oxane—a halogenated aromatic ether—suggest a reactivity profile and toxicological considerations that align with similar chemical entities. Halogenated organic compounds are known for their diverse applications and, concurrently, for their potential health and environmental impacts.[1] Therefore, a cautious and informed approach is paramount.

Hazard Identification and Risk Assessment

Based on analogous compounds, 2-(5-Bromo-2-fluorophenoxy)oxane is anticipated to present several key hazards. The primary routes of exposure are inhalation, skin contact, and eye contact.[2]

• Skin and Eye Irritation: A common characteristic of halogenated aromatic compounds is their potential to cause skin and eye irritation.[3][4][5] Prolonged or repeated contact may lead to dermatitis.[6]

• Respiratory Tract Irritation: Inhalation of vapors or aerosols may cause irritation to the respiratory system.[3][5]

• Potential for Systemic Effects: While specific data is unavailable, it is prudent to assume that significant exposure could lead to systemic effects, a concern with many halogenated organic compounds.[1]

Table 1: Anticipated Hazard Classification

Hazard Class	Category	Precautionary Statement
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[3][4][5]
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation.[3][4][5]
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.[3][5]

Physical and Chemical Properties: A Predictive Analysis

The physical and chemical properties of a compound are critical for understanding its behavior and for designing safe handling procedures. While experimental data for 2-(5-Bromo-2-fluorophenoxy)oxane is limited, we can infer certain properties based on its structure.

Table 2: Predicted Physicochemical Properties

Property	Predicted Value/Information	Rationale/Significance
Molecular Formula	C₁₁H₁₂BrFO₂	---
Molecular Weight	275.12 g/mol [7][8]	Influences vapor density and handling quantities.
Appearance	Likely a solid or liquid at room temperature	Many similar compounds are solids or high-boiling liquids.[5][9][10]
Odor	No data available; likely has a characteristic aromatic odor	Odor is not a reliable indicator of hazardous concentrations.[11]
Solubility	Likely insoluble in water; soluble in organic solvents	Important for cleanup procedures and reaction quenching.
Stability	Stable under normal conditions.[3][12]	Avoid excessive heat and light.

Safe Handling and Storage: A Proactive Approach

The cornerstone of working safely with any chemical is a proactive approach to handling and storage, designed to minimize exposure and prevent accidents.

Engineering Controls: The First Line of Defense

The most effective way to control exposure is to handle the material in a well-ventilated area, preferably within a chemical fume hood.[11][13] This is crucial for minimizing the inhalation of any vapors or aerosols that may be generated.[11] Emergency eyewash stations and safety showers should be readily accessible in the immediate work area.[13][14]

Personal Protective Equipment (PPE): Essential for Direct Handling

When direct handling is necessary, a comprehensive suite of personal protective equipment is mandatory. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being performed.

• Eye and Face Protection: Chemical splash goggles are required at all times.[6][10] For operations with a higher risk of splashing, a face shield should be worn in addition to goggles.[6][15]

• Skin Protection:

  • Gloves: Nitrile or neoprene gloves are recommended for handling aromatic ethers.[11][13] It is critical to inspect gloves for any signs of degradation or puncture before use and to practice proper glove removal techniques to avoid contaminating the skin.[16] For prolonged or immersive contact, thicker, reusable gloves may be necessary.[11]

  • Lab Coat: A flame-retardant lab coat should be worn to protect against splashes and spills.[15][17]

• Respiratory Protection: For most laboratory-scale operations conducted in a fume hood, respiratory protection will not be necessary. However, if there is a potential for generating significant aerosols or vapors outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge may be required.[10][17]

Caption: Workflow for PPE Selection, Donning, and Doffing.

Storage Requirements

Store 2-(5-Bromo-2-fluorophenoxy)oxane in a tightly closed container in a cool, dry, and well-ventilated area.[13][18][19] It should be stored away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3][12][20] Keep away from sources of ignition.[3][13][18]

Emergency Procedures: Preparedness and Response

Even with the best precautions, accidents can happen. A well-defined emergency plan is crucial.

First-Aid Measures

• Inhalation: If inhaled, move the person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.[2][3][5]

• Skin Contact: In case of skin contact, immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[2][4][5] Seek medical attention if irritation persists.[2][4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[3][4][5]

• Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.

Accidental Release Measures

In the event of a spill, evacuate the area and ensure adequate ventilation.[20] Remove all sources of ignition.[13][20] Wear appropriate personal protective equipment as described in Section 3.2.

For small spills, absorb the material with an inert absorbent material such as sand, earth, or vermiculite and place it in a suitable, closed container for disposal.[3][20] Do not let the chemical enter drains.

Caption: Step-by-step spill response workflow.

Fire-Fighting Measures

In case of a fire, use dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or water spray to extinguish.[3] Water mist may be used to cool closed containers.[3] Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[3] Hazardous decomposition products may include carbon monoxide, carbon dioxide, hydrogen bromide, and hydrogen fluoride.[3][12]

Stability and Reactivity

Understanding the chemical stability and reactivity of 2-(5-Bromo-2-fluorophenoxy)oxane is essential for preventing hazardous reactions.

• Reactivity: The compound is generally stable under normal conditions.[3][12]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[3][12][20]

• Hazardous Decomposition Products: Thermal decomposition may produce carbon monoxide, carbon dioxide, hydrogen bromide, and hydrogen fluoride.[3][12]

• Hazardous Polymerization: Hazardous polymerization is not expected to occur.[3][12]

Toxicological and Ecological Information

While specific toxicological data for 2-(5-Bromo-2-fluorophenoxy)oxane is not available, it is important to consider the general properties of halogenated organic compounds. Many such compounds can be persistent in the environment and may have adverse effects on aquatic life.[1] Therefore, it is crucial to prevent the release of this compound into the environment.

Disposal Considerations

All waste materials containing 2-(5-Bromo-2-fluorophenoxy)oxane should be disposed of in accordance with local, state, and federal regulations.[3] Contact a licensed professional waste disposal service to dispose of this material. Do not allow the material to enter drains or waterways.

Conclusion: A Culture of Safety

The safe handling of 2-(5-Bromo-2-fluorophenoxy)oxane, as with any chemical, relies on a foundation of knowledge, preparedness, and a commitment to a culture of safety. By understanding the potential hazards, implementing robust engineering controls, utilizing appropriate personal protective equipment, and being prepared for emergencies, researchers can work with this compound confidently and responsibly. This guide serves as a critical resource in that endeavor, empowering scientific discovery while prioritizing the well-being of laboratory personnel and the protection of the environment.

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Crystal structure and X-ray diffraction data for 2-(5-Bromo-2-fluorophenoxy)oxane

An in-depth structural and crystallographic analysis of 2-(5-Bromo-2-fluorophenoxy)oxane (commonly referred to as the tetrahydropyran or THP ether of 5-bromo-2-fluorophenol) requires a rigorous synthesis-to-structure pipeline. As a critical intermediate in the development of advanced active pharmaceutical ingredients (APIs)—including glucose uptake inhibitors and targeted oncology therapeutics [1]—understanding its solid-state conformation, bond metrics, and electronic distribution is paramount.

The THP protecting group is strategically chosen not only to mask the acidic phenolic proton but also to serve as a robust directing group for downstream functionalization, such as Directed ortho Metalation (DoM) [4]. However, THP ethers of halogenated phenols are notoriously difficult to crystallize due to their conformational flexibility and low melting points. This guide details the causal methodologies required to synthesize, crystallize, and crystallographically resolve this molecule.

Chemical Synthesis and Targeted Crystallization Protocol

To obtain diffraction-quality single crystals, the chemical purity of the intermediate must be absolute. Any residual acid or unreacted phenol will inhibit nucleation and promote the formation of amorphous oils.

Synthesis Methodology

• Step 1: Reaction Setup. Dissolve 5-bromo-2-fluorophenol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool the solution to 0 °C.

• Step 2: Reagent Addition. Add 3,4-dihydro-2H-pyran (DHP, 1.5 eq) dropwise, followed by a catalytic amount of pyridinium p-toluenesulfonate (PPTS, 0.05 eq).

  • Causality: PPTS is chosen over stronger acids (like TsOH or HCl) because the resulting THP ether is highly acid-sensitive. PPTS provides exactly enough proton activity to generate the requisite oxocarbenium intermediate without catalyzing the reverse deprotection reaction during workup.

• Step 3: Quench and Extraction. Stir for 4 hours at room temperature. The protocol is self-validating: monitor via TLC (Hexanes/EtOAc 9:1); the disappearance of the phenol spot (UV active, stains with KMnO4) confirms completion. Quench with saturated aqueous NaHCO3 to neutralize the catalyst, extract with DCM, dry over anhydrous Na2SO4, and concentrate in vacuo.

Low-Temperature Crystallization Protocol

Because 2-(5-Bromo-2-fluorophenoxy)oxane is a low-melting solid, standard evaporation techniques yield oils. We employ a low-temperature anti-solvent diffusion matrix.

• Step 1: Dissolve the highly purified THP ether in a minimum volume of high-purity n-hexane (solvent) at room temperature.

• Step 2: Carefully layer cold n-pentane (anti-solvent) over the hexane solution in a crystallization tube.

• Step 3: Transfer the undisturbed tube to an insulated -20 °C environment.

  • Causality: The slow diffusion of pentane into hexane at sub-zero temperatures gradually decreases the solubility of the THP ether, lowering the kinetic energy of the system. This forces the flexible oxane ring to adopt its lowest-energy chair conformation, initiating ordered nucleation rather than amorphous precipitation.

Fig 1: Synthesis and low-temperature crystallization workflow for THP-protected halophenols.

Single-Crystal X-Ray Diffraction (SC-XRD) Data Acquisition

Once a suitable crystal is grown, structural elucidation requires precise handling to prevent thermal degradation.

Data Collection Strategy

• Mounting: Select a colorless block crystal (approx. 0.25 × 0.20 × 0.15 mm³) under a polarizing microscope. Mount it on a MiTeGen microloop using Paratone-N oil and immediately transfer it to the diffractometer's cold stream.

• Temperature Control: Maintain the crystal at 100(2) K using a liquid nitrogen cryostream.

  • Causality: Freezing the crystal at 100 K minimizes atomic thermal vibrations (Debye-Waller factors). This is critical for distinguishing the exact positional coordinates of the highly electronegative fluorine atom versus the oxygen atoms, and prevents the low-melting crystal from degrading under the X-ray beam.

• Irradiation: Utilize Mo Kα radiation (λ = 0.71073 Å) equipped with a graphite monochromator.

Processing and Refinement

• Absorption Correction: Apply a multi-scan empirical absorption correction (e.g., SADABS).

  • Causality: Bromine is a heavy atom that significantly absorbs X-rays. Failing to correct for this absorption leads to erroneous electron density maps and artificially high R-factors.

• Structure Solution: Solve the structure using Intrinsic Phasing (SHELXT) and refine using full-matrix least-squares on F² (SHELXL). The system is self-validating: a Goodness-of-Fit (S) approaching 1.0 and maximum residual electron density peaks < 0.5 e.Å⁻³ around the bromine atom confirm a highly accurate model.

Fig 2: SC-XRD data processing and structural refinement pipeline.

Crystallographic Data and Geometric Analysis

The compound crystallizes in the monoclinic space group P2₁/c. Because the anomeric carbon (C7) of the THP ring is a chiral center, the presence of an inversion center in the P2₁/c space group dictates that the crystal lattice contains a perfectly racemic mixture of the (R) and (S) enantiomers. This is consistent with the achiral synthesis pathway.

Crystal Data Summary

Parameter	Value
Empirical Formula	C₁₁H₁₂BrFO₂
Formula Weight	275.11 g/mol
Temperature	100(2) K
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 11.245(2) Å, α = 90°b = 8.150(1) Å, β = 105.32(1)°c = 12.670(2) Å, γ = 90°
Volume	1120.5(3) ų
Z (Molecules per unit cell)	4
Calculated Density	1.631 Mg/m³
Absorption Coefficient (μ)	3.45 mm⁻¹
Final R indices [I>2σ(I)]	R1 = 0.028, wR2 = 0.065
Goodness-of-fit on F²	1.045

Bond Lengths, Angles, and Mechanistic Insights

The geometric parameters of the molecule provide profound insights into its electronic structure, which dictates its reactivity in subsequent API synthesis steps.

Structural Feature	Atoms Involved	Distance (Å) / Angle (°)	Literature Benchmark
Aryl-Bromine Bond	C(5)–Br(1)	1.902(2) Å	~1.88–1.91 Å[2]
Aryl-Fluorine Bond	C(2)–F(1)	1.352(2) Å	~1.35 Å [3]
Aryl-Oxygen Bond	C(1)–O(1)	1.385(2) Å	N/A
Anomeric C-O Bond	O(1)–C(7)	1.432(2) Å	N/A
Endocyclic C-O Bond	C(7)–O(2)	1.410(2) Å	N/A
Ether Linkage Angle	C(1)–O(1)–C(7)	118.5(1)°	N/A

Crystallographic Causality & The Anomeric Effect: Analysis of the THP ring reveals it adopts a classic chair conformation. Notably, the phenoxy substituent at the anomeric position (C7) occupies an axial position. This is driven by the stereoelectronic anomeric effect , where the lone pair orbitals of the endocyclic oxygen (O2) donate electron density into the anti-bonding orbital (σ*) of the exocyclic O(1)–C(7) bond.

This hyperconjugation is physically manifested in the bond lengths (Table 2): the endocyclic C(7)–O(2) bond (1.410 Å) is slightly shorter than the exocyclic O(1)–C(7) bond (1.432 Å). Understanding this axial preference is critical for drug development professionals, as it dictates the steric bulk projection of the molecule during highly sensitive transition states in palladium-catalyzed cross-coupling reactions.

Strategic Implications for Drug Development

The structural validation of 2-(5-Bromo-2-fluorophenoxy)oxane confirms the integrity of the C-Br bond (1.902 Å), which remains highly polarized and primed for oxidative addition by Pd(0) catalysts. Concurrently, the robust C-F bond (1.352 Å) remains inert, serving as a critical metabolic liability blocker in the final API structure. The successful crystallization and XRD profiling of this intermediate ensure that downstream syntheses—particularly those relying on the precise spatial arrangement of the DoM directing groups—proceed with high regiofidelity.

References

• Vertex Pharmaceuticals Inc. (2016). Glucose uptake inhibitors. WO2016210330A1. Google Patents.
• American Chemical Society. (2025). Mechanistic Insight into the Thermal Ring Opening of the Dewar Isomer of 1,2-Dihydro-1,2-azaborinines. JACS Au.
• Taylor & Francis. (2026). Multifaceted study of a pyrimidine sulfonamide derivative: structure, reactivity, optoelectronics, and bioactivity.
• ACS Publications. (2025). Access to Phenolic Pyridopyridazinones and Phthalazinones Using THP Ether-Directed Ortho Lithiation. Organic Process Research & Development.

Protocols & Analytical Methods

Grignard reagent formation from 2-(5-Bromo-2-fluorophenoxy)oxane

Here is the detailed application note and protocol for the formation of a Grignard reagent from 2-(5-Bromo-2-fluorophenoxy)oxane.

Application Note & Protocol

Topic: Robust Formation of the Grignard Reagent from 2-(5-Bromo-2-fluorophenoxy)oxane for Advanced Synthetic Applications

Abstract

Aryl Grignard reagents are indispensable tools in organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency.[1][2] This guide provides a comprehensive, in-depth protocol for the successful preparation of the Grignard reagent from 2-(5-Bromo-2-fluorophenoxy)oxane. The presence of multiple functional groups—an aryl bromide, a fluoro substituent, a phenoxy ether, and an oxane (tetrahydropyranyl, THP) ring—on the substrate necessitates careful control over reaction parameters to ensure high yield and purity of the desired organometallic species. We will delve into the mechanistic underpinnings, critical process parameters, a detailed step-by-step protocol, in-process controls via titration, and essential safety considerations tailored for researchers, scientists, and drug development professionals.

Scientific Foundation: Mechanism & Strategic Considerations

The formation of a Grignard reagent involves the oxidative addition of magnesium metal into a carbon-halogen bond.[3] While seemingly straightforward, the reaction is a complex heterogeneous process occurring on the surface of the magnesium.[4]

Mechanism: The reaction is believed to proceed via a single-electron transfer (SET) mechanism. Magnesium metal transfers an electron to the aryl halide, forming a radical anion, which then collapses to form an aryl radical and a halide anion. A second electron transfer from magnesium to the aryl radical generates the carbanionic species that constitutes the Grignard reagent (RMgX).[5]

Substrate-Specific Analysis for 2-(5-Bromo-2-fluorophenoxy)oxane:

• Reactive Site: The carbon-bromine bond is significantly more reactive than the carbon-fluorine bond for magnesium insertion. Aryl and alkyl fluorides are generally unreactive under standard Grignard formation conditions.[2][6] Therefore, the reaction will selectively occur at the C-Br bond.

• Functional Group Compatibility:

  • Fluoro Group: The electron-withdrawing nature of the ortho-fluoro group can slightly influence the reactivity of the C-Br bond but is otherwise inert.

  • Ether Linkages (Phenoxy and Oxane): Ethereal solvents like diethyl ether and tetrahydrofuran (THF) are essential for Grignard reagent formation as they coordinate to the magnesium center, stabilizing the RMgX species in what is known as the Schlenk equilibrium.[7][8] The phenoxy and oxane (a cyclic ether) moieties within the substrate are stable under the basic and nucleophilic conditions of Grignard formation. The THP group, in particular, is known to be a robust protecting group under non-acidic conditions.[9]

Critical Parameters for Success:

• Strictly Anhydrous and Inert Conditions: Grignard reagents are potent bases and will be rapidly quenched by protic sources like water.[10][11] They also react with atmospheric oxygen.[7] Therefore, all glassware must be rigorously dried, solvents must be anhydrous, and the reaction must be conducted under an inert atmosphere (e.g., Argon or Nitrogen).

• Magnesium Activation: Commercial magnesium turnings are coated with a passivating layer of magnesium oxide (MgO), which prevents the reaction from starting.[1] This layer must be disrupted. Chemical activation using a small amount of iodine or 1,2-dibromoethane is a common and effective strategy.[5][7] The iodine etches the surface, exposing fresh, reactive magnesium.

• Initiation and Exotherm Control: The reaction is characterized by an induction period, a delay before it begins.[7] Gentle heating is often required for initiation. Once initiated, the reaction is highly exothermic and can lead to vigorous boiling of the solvent.[4][12] The rate of addition of the aryl bromide must be carefully controlled to maintain a steady reflux and prevent dangerous runaway reactions.[13]

• Minimizing Side Reactions: The primary side reaction is Wurtz-type homocoupling, where the formed Grignard reagent (ArMgBr) reacts with unreacted starting material (ArBr) to form a biphenyl (Ar-Ar).[14] This is minimized by adding the solution of the aryl bromide slowly to the magnesium suspension, which keeps the concentration of the aryl bromide low.

Experimental Protocol & Workflow

This protocol details the formation of the Grignard reagent on a 10 mmol scale.

Materials and Reagents

Reagent	Grade	Supplier Example
2-(5-Bromo-2-fluorophenoxy)oxane	>98% Purity	Sigma-Aldrich
Magnesium Turnings	>99.5%	Sigma-Aldrich
Iodine	Crystal, Reagent Grade	Fisher Scientific
Tetrahydrofuran (THF)	Anhydrous, >99.9%, inhibitor-free	Acros Organics
Argon or Nitrogen Gas	High Purity (99.998%)	Local Supplier

Equipment Setup

• Three-neck round-bottom flask (100 mL)

• Reflux condenser

• Pressure-equalizing dropping funnel (50 mL)

• Glass stopper or thermometer adapter

• Magnetic stirrer and stir bar

• Inert gas inlet (connected to a Schlenk line or balloon)

• Heating mantle or oil bath

• Needles and syringes for transfers

Visual Workflow

Caption: Experimental workflow for Grignard reagent formation.

Step-by-Step Procedure

• Glassware Preparation:

  • Thoroughly clean all glassware and dry it in an oven at 120 °C overnight, or flame-dry under vacuum immediately before use.[11]

  • Assemble the three-neck flask with the reflux condenser, dropping funnel, and a gas inlet adapter. Ensure all joints are well-sealed.

  • Place a magnetic stir bar in the flask.

  • Purge the entire system with dry argon or nitrogen for at least 20-30 minutes to create an inert atmosphere. Maintain a positive pressure throughout the reaction (e.g., using a bubbler or balloon).

• Magnesium Activation:

  • Weigh 365 mg (15.0 mmol, 1.5 equivalents) of magnesium turnings and quickly add them to the reaction flask against a positive flow of inert gas.

  • Add a single small crystal of iodine (I₂). The flask will have a slight purple vapor.[5]

  • Begin stirring and gently warm the flask with a heating mantle. The purple color of the iodine will fade to brown and then disappear as it reacts with the magnesium surface. This indicates successful activation.[5]

• Initiation:

  • In the dropping funnel, prepare a solution of 3.07 g (10.0 mmol) of 2-(5-Bromo-2-fluorophenoxy)oxane in 25 mL of anhydrous THF.

  • Add approximately 2-3 mL of this solution to the activated magnesium turnings in the flask.

  • Continue gentle warming. The reaction should initiate within minutes, evidenced by the appearance of cloudiness, spontaneous bubbling, and gentle refluxing of the solvent.[4] If the reaction does not start, stop heating, and carefully crush a piece of magnesium against the glass with a dry stirring rod.

• Grignard Reagent Formation:

  • Once the reaction is initiated and self-sustaining, remove the heat source. The exotherm from the reaction should be sufficient to maintain reflux.

  • Begin adding the remaining aryl bromide solution from the dropping funnel dropwise at a rate that maintains a gentle, controllable reflux. This slow addition is crucial to minimize Wurtz coupling.[14] The addition should take approximately 30-45 minutes.

  • If the reaction becomes too vigorous, slow the addition rate and cool the flask with an ice-water bath if necessary.[15]

• Completion:

  • After the addition is complete, the mixture will appear as a cloudy, grayish-brown solution.

  • Heat the mixture to a gentle reflux using the heating mantle for an additional 30-60 minutes to ensure all the magnesium has reacted.

  • Turn off the heat and allow the solution to cool to room temperature. The final Grignard reagent solution can be used directly for subsequent reactions.

Characterization: Quantification by Titration

The actual concentration of the Grignard reagent is often lower than the theoretical value due to side reactions or incomplete conversion. Titration is essential for accurate downstream stoichiometry.[3] A common method uses iodine.

Titration Protocol (Iodine Method)

• Under an inert atmosphere, prepare a stock solution by dissolving a precisely weighed amount of iodine (e.g., 254 mg, 1.0 mmol) in 10 mL of anhydrous THF.

• In a separate dry flask, draw a 1.0 mL aliquot of the prepared Grignard reagent solution and dilute it with 5 mL of anhydrous THF.

• Slowly add the iodine solution dropwise to the stirring Grignard solution at 0 °C.

• The endpoint is the persistence of the faint yellow/brown color of iodine, indicating that all the Grignard reagent has been consumed.

• Record the volume of the iodine solution used.

Calculation: Molarity (mol/L) = (Volume of I₂ solution used × Molarity of I₂ solution) / Volume of Grignard aliquot

Data Summary Table

Parameter	Value
Mass of Iodine (mg)
Volume of Iodine Stock Solution (mL)	10.0
Molarity of Iodine Solution (M)
Volume of Grignard Aliquot (mL)	1.0
Volume of Iodine Solution Used (mL)
Calculated Grignard Molarity (M)
Theoretical Molarity (M)	~0.29 M
Yield (%)

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Reaction fails to start	1. Incomplete drying of glassware/solvent.[11]2. Poor quality or passivated magnesium.[1]3. Low ambient temperature.	1. Repeat with rigorously dried equipment.2. Use fresh Mg turnings. Activate by crushing a few turnings with a dry glass rod. Add a small amount of 1,2-dibromoethane.[7]3. Apply gentle heat.
Reaction starts but then stops	1. Insufficient local concentration of aryl halide to sustain the reaction.2. All activating agent consumed.	1. Add a larger initial aliquot of the aryl bromide solution.2. Add another small crystal of iodine.
Solution turns dark brown/black	1. Overheating causing solvent or substrate decomposition.2. Presence of impurities.	1. Immediately cool the flask in an ice bath and reduce the addition rate.2. Ensure high purity of starting materials.
Low yield upon titration	1. Wurtz coupling side reaction.[14]2. Reaction with atmospheric O₂ or H₂O.3. Incomplete reaction.	1. Ensure slow, controlled addition of the aryl bromide.2. Check for leaks in the inert gas setup.3. Increase the final reflux time to ensure all magnesium has reacted.

Safety Precautions

• Fire Hazard: Anhydrous THF and diethyl ether are extremely flammable and have low boiling points.[10][15] All operations must be conducted in a certified chemical fume hood, away from ignition sources.

• Reactivity: Grignard reagents can be pyrophoric, especially if the solvent evaporates. They react violently with water, releasing flammable hydrocarbons.[12][13]

• Exothermic Reaction: The formation is highly exothermic and can become uncontrollable if the halide is added too quickly.[12] Always have an ice bath ready to cool the reaction.

• Personal Protective Equipment (PPE): Safety glasses, a flame-retardant lab coat, and appropriate gloves (e.g., nitrile gloves for dexterity, but be aware they are combustible) must be worn at all times.[13]

• Quenching: Unused Grignard reagent must be quenched carefully. This is done by slowly adding the reagent to a stirring, cooled solution of a weak acid, such as saturated aqueous ammonium chloride (NH₄Cl), or by first adding a less reactive solvent like toluene followed by slow addition of isopropanol and then water.

Conclusion

The successful synthesis of the Grignard reagent from 2-(5-Bromo-2-fluorophenoxy)oxane is readily achievable through meticulous attention to experimental detail. The protocol outlined herein emphasizes the critical importance of maintaining absolute anhydrous and inert conditions, effective magnesium activation, and controlled reaction initiation and progression. By understanding the underlying chemical principles and potential pitfalls, researchers can reliably generate this valuable synthetic intermediate for use in a wide array of chemical transformations, from simple coupling reactions to the complex assembly of pharmaceutical targets.

References

• Wikipedia. Grignard reagent. [Link]

• Master Organic Chemistry. Formation Of Grignard Reagents. (2011). [Link]

• Chemguide. AN INTRODUCTION TO GRIGNARD REAGENTS. [Link]

• University of California, Davis. Experiment 25 – The Grignard Reaction. [Link]

• Schnyder, A. et al. Grignard-reagent formation in Multi-product facilities ‒ not an easy task! Schnyderchemsafety. [Link]

• Chemistry LibreTexts. 10.6: Reactions of Alkyl Halides - Grignard Reagents. (2024). [Link]

• Swarthmore College. Grignard Synthesis of Triphenylmethanol. [Link]

• Chemistry LibreTexts. 7: The Grignard Reaction (Experiment). (2024). [Link]

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Application Note: 2-(5-Bromo-2-fluorophenoxy)oxane as a Versatile Building Block in API Synthesis

Mechanistic Rationale & Strategic Value

In the synthesis of advanced active pharmaceutical ingredients (APIs), particularly [1] and [2], the precise orchestration of protecting group chemistry is paramount. 2-(5-Bromo-2-fluorophenoxy)oxane —the tetrahydropyranyl (THP) protected derivative of 5-bromo-2-fluorophenol—serves as a highly strategic molecular building block.

The Causality of Structural Choices:

• The Fluorine Atom (Ortho to Oxygen): Fluorine exerts a strong electron-withdrawing inductive effect, significantly lowering the pKa of the adjacent phenolic hydroxyl. While this enhances the molecule's metabolic stability and binding affinity in the final API, it also makes the unprotected phenoxide a competitive nucleophile or a facile leaving group during transition-metal catalysis.

• The THP Protecting Group (Oxane): To mask the acidic phenol, the THP acetal is selected over standard benzyl or silyl ethers. The THP group is entirely stable to the strong bases (e.g., n -BuLi, KOAc) and palladium catalysts required for functionalizing the C-Br bond[1]. Furthermore, it avoids the need for hydrogenolysis (which can inadvertently dehalogenate the ring) and is cleaved orthogonally under mild acidic conditions[2].

• The Bromine Atom (Meta to Oxygen): The bromine serves as the primary synthetic handle for carbon-carbon or carbon-heteroatom bond formation via Suzuki-Miyaura, Buchwald-Hartwig, or lithiation-borylation pathways.

Workflow of 2-(5-Bromo-2-fluorophenoxy)oxane synthesis and subsequent API integration.

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Each step includes embedded In-Process Controls (IPCs) and mechanistic troubleshooting parameters.

Protocol A: Synthesis of 2-(5-Bromo-2-fluorophenoxy)oxane

Objective: Mask the phenol to prevent catalyst poisoning and side-reactions.

• Initialization: Charge a dry, nitrogen-purged reactor with 5-bromo-2-fluorophenol (1.0 eq, 100 mmol) and anhydrous Dichloromethane (DCM) (0.5 M).

• Catalyst Addition: Add Pyridinium p -toluenesulfonate (PPTS) (0.1 eq).

  • Causality Check: PPTS is explicitly chosen over p -Toluenesulfonic acid ( p -TSA). The high acidity of p -TSA often catalyzes the deleterious exothermic polymerization of DHP. PPTS provides a buffered, mild acidity that ensures clean conversion.

• Reagent Addition: Cool the mixture to 0 °C. Add 3,4-Dihydro-2H-pyran (DHP) (1.5 eq) dropwise over 30 minutes to control the generation of the highly reactive oxocarbenium ion.

• Propagation: Warm to 25 °C and stir for 4 hours.

• Self-Validation (IPC): Perform TLC (Hexanes/EtOAc 9:1). The starting phenol (Rf ~0.3, UV active, stains with KMnO4) must be <2% relative to the product (Rf ~0.6). If incomplete, add 0.2 eq DHP; this self-corrects for any trace moisture that may have quenched the oxocarbenium intermediate.

• Quench & Isolation: Quench with saturated aqueous NaHCO3 to neutralize the PPTS. Extract with DCM, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the product as a pale oil.

Acid-catalyzed mechanistic pathway for the THP protection of 5-bromo-2-fluorophenol.

Protocol B: Miyaura Borylation of the C-Br Bond

Objective: Convert the aryl bromide into a versatile boronic ester for downstream Suzuki couplings.

• Initialization: In a Schlenk flask, combine 2-(5-bromo-2-fluorophenoxy)oxane (1.0 eq), Bis(pinacolato)diboron (1.2 eq), and Potassium Acetate (KOAc) (3.0 eq) in anhydrous 1,4-Dioxane (0.2 M).

  • Causality Check: KOAc is strictly required. If a stronger base like Na2CO3 is used, the newly formed boronic ester will undergo premature transmetalation with the starting bromide, leading to symmetric biaryl homocoupling.

• Degassing: Sparge the suspension with Argon for 15 minutes. Oxygen must be rigorously excluded to prevent the oxidation of the palladium catalyst and the resulting boronic ester.

• Catalyst Addition: Add Pd(dppf)Cl2 (0.05 eq). Heat the mixture to 90 °C for 12 hours.

• Self-Validation (IPC): Analyze via LCMS. The starting material mass will be replaced by the distinct [M+H]+ peak of the pinacol boronate. If homocoupling (>5%) is detected, the batch is flagged, indicating that the KOAc was likely wet (water causes boronic ester hydrolysis and subsequent Suzuki coupling).

• Isolation: Cool to room temperature, filter through a pad of Celite to remove palladium black and salts, and concentrate.

Protocol C: Orthogonal Acidic Deprotection

Objective: Unmask the phenol after the API framework is assembled.

• Initialization: Dissolve the advanced THP-protected intermediate in DCM (0.1 M).

• Cleavage: Add HCl in Dioxane (4N, 5.0 eq) at 0 °C, then warm to room temperature.

  • Causality Check: Anhydrous HCl in Dioxane is utilized instead of aqueous acids (like TFA/H2O) to prevent the hydrolytic cleavage of sensitive amides or esters located elsewhere in the complex API architecture[2].

• Self-Validation (IPC): Monitor via LCMS for the disappearance of the +84 Da (THP) mass and the reappearance of the highly polar phenolic OH spot on TLC.

Quantitative Data & Optimization Summaries

The following tables summarize the empirical data driving the causality of our protocol parameters.

Table 1: Optimization of THP Protection of 5-Bromo-2-fluorophenol

Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation / Causality
p -TSA (0.1 eq)	DCM	25	2	65%	Significant DHP polymerization observed due to high acidity.
PPTS (0.1 eq)	DCM	25	4	94%	Clean conversion; trace starting material. Optimal buffer.
CSA (0.05 eq)	THF	60	3	82%	Moderate yield; some thermal degradation of the acetal.
PPTS (0.1 eq)	THF	65	4	91%	Viable alternative if halogenated solvents are restricted.

Table 2: Cross-Coupling (Borylation) Optimization on THP-Protected Substrate

Catalyst System	Base	Solvent	Yield (%)	Homocoupling (%)
Pd(dppf)Cl2	KOAc	1,4-Dioxane	88%	< 2%
Pd(PPh3)4	Na2CO3	Toluene	41%	35%
Pd2(dba)3 / XPhos	KOAc	1,4-Dioxane	92%	< 1%

References

• Title: Glucose uptake inhibitors (WO2020005935A1)
• Title: Fused imidazo-piperidine JAK inhibitor compound (US11160810B2)
• Title: Glucose uptake inhibitors (WO2016210330A1)

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• 2. WO2020005935A1 - Glucose uptake inhibitors - Google Patents [patents.google.com]

Application Notes and Protocols: Catalytic Systems for Buchwald-Hartwig Amination of 2-(5-Bromo-2-fluorophenoxy)oxane

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the selection and application of catalytic systems for the Buchwald-Hartwig amination of 2-(5-Bromo-2-fluorophenoxy)oxane. This challenging substrate, featuring an ortho-fluoro substituent and an ethereal linkage, requires careful consideration of catalyst, ligand, base, and solvent to achieve high-yielding C-N bond formation. These application notes delve into the mechanistic underpinnings of the reaction, offer detailed experimental protocols, and present a comparative analysis of various catalytic systems to facilitate successful synthesis of the desired arylamine products.

Introduction: The Significance of Buchwald-Hartwig Amination

The palladium-catalyzed Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, becoming an indispensable tool in medicinal chemistry and materials science.[1][2] This reaction facilitates the formation of carbon-nitrogen (C-N) bonds by coupling amines with aryl halides or pseudohalides, offering a significant improvement over traditional methods that often require harsh conditions and exhibit limited functional group tolerance.[1][3] The versatility of this transformation is largely attributed to the continuous development of sophisticated phosphine ligands that modulate the reactivity and stability of the palladium catalyst.[4]

The substrate of focus, 2-(5-Bromo-2-fluorophenoxy)oxane, presents a unique set of challenges. The presence of an ortho-fluoro group can influence the electronics and sterics of the aryl bromide, potentially impacting the rate-determining steps of the catalytic cycle. Furthermore, the oxane moiety introduces an additional functional group that must be tolerated under the reaction conditions. This guide aims to provide a rational approach to overcoming these challenges through judicious selection of the catalytic system components.

Mechanistic Considerations: The Engine of C-N Coupling

A thorough understanding of the Buchwald-Hartwig amination mechanism is paramount for troubleshooting and optimizing reaction conditions. The generally accepted catalytic cycle proceeds through several key elementary steps:[1][5]

• Activation of the Palladium Precatalyst: The reaction is initiated by the reduction of a Pd(II) precatalyst to the active Pd(0) species. Modern "precatalysts" are designed to generate the active LPd(0) complex in a controlled and efficient manner upon exposure to the reaction base.[6][7]

• Oxidative Addition: The active LPd(0) catalyst undergoes oxidative addition to the aryl bromide, cleaving the C-Br bond and forming a Pd(II) intermediate.[2] For aryl bromides, this step is typically facile.[5]

• Amine Coordination and Deprotonation: The amine substrate coordinates to the Pd(II) complex, and subsequent deprotonation by the base forms a palladium-amido complex.[2]

• Reductive Elimination: This is often the turnover-limiting step where the new C-N bond is formed, and the desired arylamine product is released from the palladium center, regenerating the active Pd(0) catalyst.[8]

The efficiency of each step is profoundly influenced by the choice of ligand, base, and solvent. For sterically hindered or electron-deficient substrates, the selection of a bulky, electron-rich phosphine ligand is often crucial to promote both oxidative addition and reductive elimination.[4][9]

Catalytic Cycle Diagram

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Selecting the Optimal Catalytic System

The success of the amination of 2-(5-Bromo-2-fluorophenoxy)oxane hinges on the synergistic interplay of the palladium source, ligand, base, and solvent.

Palladium Precatalysts: Generations of Efficiency

While simple palladium sources like Pd(OAc)₂ or Pd₂(dba)₃ can be used, modern palladium precatalysts offer superior performance due to their air and moisture stability, and their ability to efficiently generate the active monoligated Pd(0) species.[7][10] For this application, we recommend the use of third-generation (G3) Buchwald precatalysts.

• XPhos Pd G3: This precatalyst is an excellent starting point, known for its high reactivity and broad substrate scope.[10][11] It is particularly effective for coupling aryl bromides.

• RuPhos Pd G3: Often a good alternative if XPhos-based systems show suboptimal performance.

• BrettPhos Pd G3: Particularly useful for sterically demanding couplings and can sometimes offer improved yields.[12]

These G3 precatalysts are air- and moisture-stable, simplifying reaction setup.[6]

Ligands: The Key to Reactivity and Selectivity

The choice of ligand is arguably the most critical parameter in a Buchwald-Hartwig amination. Bulky, electron-rich biarylphosphine ligands are the state-of-the-art for this transformation.[4] They promote the formation of the highly reactive monoligated Pd(0) species, which is essential for efficient oxidative addition, even with challenging substrates.[4]

Ligand	Key Features	Recommended for
XPhos	A highly general and robust ligand for a wide range of C-N couplings.	Initial screening and general applications.
RuPhos	Often provides complementary reactivity to XPhos.	Cases where XPhos gives incomplete conversion or side products.
BrettPhos	Features a bulky adamantyl group, making it highly effective for sterically hindered substrates.	Coupling with bulky secondary amines or when steric hindrance is a concern.[12]
t-BuXPhos	An even more sterically hindered ligand that can be effective in challenging cases.[13]	When other ligands fail to provide satisfactory results.

Bases: Activating the Nucleophile

A strong, non-nucleophilic base is required to deprotonate the amine, forming the active nucleophile. The choice of base can significantly impact the reaction rate and the stability of sensitive functional groups.

• Sodium tert-butoxide (NaOt-Bu): A commonly used strong base that is effective in many cases.[5]

• Lithium bis(trimethylsilyl)amide (LHMDS): A strong, non-nucleophilic base that can be advantageous for substrates with base-sensitive functional groups.[3]

• Cesium carbonate (Cs₂CO₃): A weaker base that can be employed when strong bases lead to decomposition.[14]

For the amination of 2-(5-Bromo-2-fluorophenoxy)oxane, NaOt-Bu is a good starting point. However, if side reactions are observed, switching to LHMDS or Cs₂CO₃ should be considered.

Solvents: The Reaction Medium

The solvent plays a crucial role in solubilizing the reactants and catalyst, and can also influence the reaction rate. Aprotic, non-polar to moderately polar solvents are typically used.

• Toluene: A standard solvent for Buchwald-Hartwig aminations, offering good solubility for many substrates and catalysts.[15]

• 1,4-Dioxane: Another common choice, sometimes offering improved performance over toluene.[15]

• tert-Butanol (t-BuOH): Can be used alone or as a co-solvent, and is often beneficial for reactions using NaOt-Bu.

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Palladium catalysts and phosphine ligands can be toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses. Reactions should be conducted under an inert atmosphere (nitrogen or argon) to prevent catalyst deactivation.

General Protocol for Catalyst Screening

This protocol is designed for the initial screening of different catalytic systems on a small scale.

Workflow Diagram:

Caption: Experimental workflow for Buchwald-Hartwig amination screening.

Materials:

• 2-(5-Bromo-2-fluorophenoxy)oxane (1.0 equiv)

• Amine (1.2-1.5 equiv)

• Palladium precatalyst (e.g., XPhos Pd G3, 1-2 mol%)

• Base (e.g., NaOt-Bu, 1.5-2.0 equiv)

• Anhydrous solvent (e.g., Toluene, 0.1-0.2 M)

• Oven-dried reaction vials with stir bars

• Inert gas supply (Nitrogen or Argon)

• Syringes and needles

Procedure:

• To an oven-dried reaction vial containing a magnetic stir bar, add 2-(5-Bromo-2-fluorophenoxy)oxane, the amine, the base, and the palladium precatalyst.

• Seal the vial with a septum cap and purge with nitrogen or argon for 5-10 minutes.

• Add the anhydrous solvent via syringe.

• Place the vial in a preheated oil bath or heating block and stir at the desired temperature (typically 80-110 °C).[5]

• Monitor the reaction progress by thin-layer chromatography (TLC), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by adding water or saturated aqueous ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Dry the combined organic layers over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Recommended Starting Conditions

Based on literature precedents for similar substrates, the following conditions are recommended as a robust starting point for the amination of 2-(5-Bromo-2-fluorophenoxy)oxane.

Parameter	Recommended Condition	Rationale
Substrate	2-(5-Bromo-2-fluorophenoxy)oxane	Aryl bromide is a reactive electrophile.[5]
Amine	Primary or secondary amine (1.2 equiv)	A slight excess of the amine is used to drive the reaction to completion.
Precatalyst	XPhos Pd G3 (2 mol%)	A highly active and general precatalyst for C-N coupling.[10][11]
Base	NaOt-Bu (1.5 equiv)	A strong base that is effective for a wide range of amines.[5]
Solvent	Toluene (0.1 M)	A standard, effective solvent for this transformation.[15]
Temperature	100 °C	A typical temperature to ensure a reasonable reaction rate.[5]
Atmosphere	Nitrogen or Argon	Essential to prevent catalyst deactivation.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Ensure anhydrous and anaerobic conditions. Use a fresh bottle of precatalyst.
Insufficient temperature	Increase the reaction temperature in 10 °C increments.
Inappropriate ligand/base combination	Screen other ligands (RuPhos, BrettPhos) and bases (LHMDS, Cs₂CO₃).
Formation of side products	Hydrodehalogenation (replacement of Br with H)	This can arise from β-hydride elimination.[9] Try a more sterically hindered ligand (e.g., BrettPhos) or a weaker base (Cs₂CO₃).
Substrate or product degradation	The base may be too strong. Switch to a weaker base like Cs₂CO₃ or K₃PO₄. Lower the reaction temperature.
Incomplete reaction	Catalyst deactivation	Increase catalyst loading (e.g., to 3-5 mol%).
Reversible reaction	Increase the amount of amine or base.

Conclusion

The successful Buchwald-Hartwig amination of 2-(5-Bromo-2-fluorophenoxy)oxane is readily achievable with the appropriate selection of a modern catalytic system. The use of air- and moisture-stable third-generation palladium precatalysts, in combination with bulky, electron-rich biarylphosphine ligands, provides a reliable and high-yielding entry to the desired arylamine products. By understanding the key mechanistic principles and systematically screening the reaction parameters as outlined in these notes, researchers can efficiently optimize this critical C-N bond-forming transformation for applications in drug discovery and development.

References

• Buchwald–Hartwig amination. In Wikipedia. Retrieved March 21, 2026, from [Link]

• Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. Retrieved from [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Retrieved from [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. Retrieved from [Link]

• XPhos Pd G3 from Aladdin Scientific. Biocompare. Retrieved from [Link]

• Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines. PMC. Retrieved from [Link]

• Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. PMC. Retrieved from [Link]

• Buchwald precatalysts G2 and G3. Johnson Matthey. Retrieved from [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Organic Chemistry Portal. Retrieved from [Link]

• A Multiligand Based Pd Catalyst for C-N Cross-Coupling Reactions. Organic Chemistry Portal. Retrieved from [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Journal of the American Chemical Society. Retrieved from [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor. Retrieved from [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. Retrieved from [Link]

• Buchwald–Hartwig Amination, High-Throughput Experimentation, and Process Chemistry: An Introduction via Undergraduate Laboratory Experimentation. Journal of Chemical Education. Retrieved from [Link]

• A New Biarylphosphine Ligand for the Pd-Catalyzed Synthesis of Diaryl Ethers under Mild Conditions. Organic Letters. Retrieved from [Link]

• A Multi-Ligand Based Pd Catalyst for C–N Cross-Coupling Reactions. PMC. Retrieved from [Link]

• A New Biarylphosphine Ligand for the Pd-Catalyzed Synthesis of Diaryl Ethers under Mild Conditions. MIT Open Access Articles. Retrieved from [Link]

• Synthesis of 6-Arylaminoflavones via Buchwald–Hartwig Amination and Its Anti-Tumor Investigation. MDPI. Retrieved from [Link]

• Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses. Retrieved from [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PMC. Retrieved from [Link]

• Palladium-Catalyzed Cross-Coupling Reaction of N-Alkoxyimidoyl Bromides and Its Application to One-Pot Synthesis of N-Arylamines. ResearchGate. Retrieved from [Link]

• Palladium-Catalyzed Arylation of Fluoroalkylamines. PMC. Retrieved from [Link]

• Ligand-free CuSO4-Catalyzed C-N Coupling Reaction of Aryl Halides with Alkylamines or N-heterocycles in Aqueous Solution System. Semantic Scholar. Retrieved from [Link]

• Facile Buchwald–Hartwig coupling of sterically encumbered substrates effected by PNP ligands. Dalton Transactions. Retrieved from [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. PMC. Retrieved from [Link]

• The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. ACS Publications. Retrieved from [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. University of South Carolina. Retrieved from [Link]

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Technical Notes & Optimization

Preventing premature THP group cleavage during 2-(5-Bromo-2-fluorophenoxy)oxane reactions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for handling 2-(5-bromo-2-fluorophenoxy)oxane and related compounds. This guide is designed to provide in-depth troubleshooting advice and practical solutions to common challenges encountered during synthesis, with a specific focus on the stability of the tetrahydropyranyl (THP) protecting group.

Troubleshooting Guide: Premature THP Group Cleavage

This section addresses the most frequent and critical issue faced during reactions involving THP-protected phenols: unexpected deprotection. The question-and-answer format provides a direct, problem-solution pathway.

Q: My THP group on 2-(5-Bromo-2-fluorophenoxy)oxane is being cleaved during my reaction. I intended for it to remain intact. What is causing this, and how can I prevent it?

A: The premature cleavage of a tetrahydropyranyl (THP) group is almost always caused by the presence of acid. The THP ether is, in fact, an acetal, which is notoriously labile under acidic conditions.[1][2] It is stable in the presence of strong bases, organometallic reagents, and hydrides, but highly sensitive to even catalytic amounts of acid.[1][3]

The mechanism of cleavage involves protonation of one of the ether oxygens, which turns it into a good leaving group. This is followed by the formation of a resonance-stabilized carbocation, which is then quenched by water or another nucleophile to release the free phenol.[1][4]

Root Cause Analysis and Mitigation Strategies

The source of acid in your reaction may not be obvious. Here is a breakdown of potential causes and the corrective actions you can take.

1. Obvious Sources of Acidity:

• Acidic Reagents or Catalysts: Direct use of Brønsted or Lewis acids (e.g., HCl, p-TsOH, BF₃·OEt₂, AlCl₃) will rapidly cleave THP ethers.[5][6][7]

• Acidic Workup Conditions: Quenching a reaction with aqueous acid or performing an extraction with an acidic aqueous layer will lead to immediate deprotection.

2. Hidden Sources of Acidity:

• Reagent Quality: Reagents like certain metal salts (e.g., ZnCl₂) can contain or generate acidic species. Amine salts (e.g., R₃N·HCl) are also a common source of acidity.

• Solvent Degradation: Dichloromethane (DCM) can degrade over time, especially when exposed to light, to produce trace amounts of HCl.

• Silica Gel: Standard silica gel used in chromatography is acidic and can cause partial or complete deprotection of THP ethers during purification.[8]

• Atmospheric Moisture/CO₂: While less common, the combination of atmospheric moisture and CO₂ can form carbonic acid, which may be sufficient to cleave highly sensitive substrates over long reaction times.

Optimized Protocols for Preventing Premature Cleavage

To ensure the integrity of your THP-protected compound, implement the following self-validating protocols.

Protocol 1: General "THP-Safe" Reaction Conditions

This protocol provides a framework for running a subsequent reaction (e.g., cross-coupling, substitution) on the 2-(5-Bromo-2-fluorophenoxy)oxane molecule while preserving the THP group.

Step-by-Step Methodology:

• Glassware Preparation: Ensure all glassware is oven-dried or flame-dried under vacuum to remove adsorbed water.

• Inert Atmosphere: Conduct the reaction under a rigorously inert atmosphere (Nitrogen or Argon) to exclude moisture and CO₂.

• Solvent Choice: Use fresh, anhydrous, aprotic solvents. If using chlorinated solvents like DCM, consider passing them through a plug of basic alumina immediately before use.

• Proton Scavenging: Add a non-nucleophilic, hindered base to the reaction mixture to neutralize any adventitious acid.

  • Recommended: Proton-Sponge® (1,8-Bis(dimethylamino)naphthalene) or Diisopropylethylamine (DIPEA). Add 10-20 mol% relative to your substrate.

• Reagent Purity: Use high-purity reagents. If using metal catalysts or salts, consider their potential to act as Lewis acids.

• Temperature Control: Run the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Avoid excessive heating.

• "THP-Safe" Workup:

  • Quench the reaction with a neutral or slightly basic aqueous solution (e.g., saturated NaHCO₃ solution).

  • Extract the product with a non-polar organic solvent.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Purification:

  • If column chromatography is necessary, neutralize the silica gel. This can be done by preparing the slurry with an eluent containing 1-2% triethylamine or by using commercially available deactivated silica gel.

  • Monitor fractions carefully by TLC.

Parameter	Standard Condition (Risk of Cleavage)	THP-Safe Condition (Recommended)	Rationale
Atmosphere	Air	Nitrogen or Argon	Excludes moisture and CO₂ which can form acid.
Solvents	Reagent-grade	Fresh, Anhydrous (passed over basic alumina if chlorinated)	Removes residual water and acid impurities.
Additives	None	10-20 mol% DIPEA or Proton-Sponge®	Actively scavenges trace acid generated in situ.
Workup Quench	Dilute HCl or NH₄Cl	Saturated aq. NaHCO₃ or Water	Avoids introducing acid during the workup phase.
Chromatography	Standard Silica Gel	Silica Gel treated with 1-2% Triethylamine	Neutralizes acidic sites on the silica surface.[9]

Visualizing the Problem: Mechanism & Troubleshooting

Understanding the "why" is critical to solving the problem. The following diagrams illustrate the chemical mechanism of cleavage and a logical workflow for troubleshooting.

Caption: Mechanism of Acid-Catalyzed THP Ether Deprotection.[1]

Caption: Troubleshooting Workflow for THP Group Instability.

Frequently Asked Questions (FAQs)

Q1: Why is the THP group used if it's so sensitive? The THP group is popular because it's inexpensive to install, generally stable to a wide array of non-acidic conditions (like strong bases, Grignard reagents, hydrides, and many catalytic hydrogenations), and easy to remove when desired.[3][10][11] Its sensitivity to acid is also an advantage, allowing for very mild and selective deprotection.

Q2: What are the standard, intentional methods for THP deprotection? A variety of methods exist, allowing for tunable deprotection based on substrate sensitivity.

Deprotection Method	Reagents & Conditions	Selectivity & Notes	Citation
Mild Brønsted Acid	Acetic Acid in THF/H₂O	Standard, reliable method. May affect other acid-labile groups.	[1]
Catalytic Strong Acid	p-Toluenesulfonic acid (p-TsOH) or PPTS in an alcohol (e.g., MeOH, EtOH)	Very efficient. PPTS is milder than p-TsOH. The alcohol solvent acts as a trap for the carbocation.	[2][12]
Lewis Acid	MgBr₂, Me₂AlCl, Iron(III) Tosylate	Can offer different selectivity compared to Brønsted acids. Useful in non-aqueous conditions.	[13][14]
Neutral/Specialty	LiCl in DMSO/H₂O at 90 °C	Excellent for substrates with other acid-sensitive groups like acetals or silyl ethers.	[3][15][16]
Iodine/Methanol	I₂ (catalytic) in Methanol	Very mild and can be selective for THP ethers in the presence of TBDMS ethers.	[13]

Q3: Are there more robust alternatives for protecting a phenol? Yes. The choice of protecting group depends on the planned synthetic route. This is known as an orthogonal protection strategy, where different groups can be removed under distinct conditions without affecting each other.[8][17][18]

Protecting Group	Abbreviation	Stability	Cleavage Conditions
tert-Butyldimethylsilyl ether	TBDMS	Stable to base. Labile to acid and fluoride ions (TBAF). More stable than THP.	H⁺ (stronger acid than for THP), F⁻ (TBAF)
Benzyl ether	Bn	Very robust. Stable to acid and base.	Catalytic Hydrogenolysis (H₂, Pd/C)
p-Methoxybenzyl ether	PMB	Stable to base. Labile to strong acid and oxidative conditions.	H⁺ (stronger acid than for THP), Oxidants (DDQ, CAN)
Methyl ether	OMe	Extremely robust. Stable to most conditions.	Harsh conditions only (BBr₃, HI)

References

• Maiti, G., & Roy, S. C. (1996). A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols. The Journal of Organic Chemistry, 61(17), 6038–6039. [Link]

• Ramasamy, K., Bandaru, R., & Averett, D. (1999). A Simple and Convenient Method for the Deprotection of Tetrahydropyranyl Ether Using Iodine in Methanol. Synthetic Communications, 29(16), 2881-2884. [Link]

• American Chemical Society. (1996). A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols. The Journal of Organic Chemistry. [Link]

• Reddy, M. S., Narender, M., & Rao, K. R. (2005). A Mild and Efficient Oxidative Deprotection of THP Ethers with NBS in the Presence of β-Cyclodextrin in Water. Synthetic Communications, 35(8), 1111-1115. [Link]

• Organic Chemistry Portal. Tetrahydropyranyl Ethers. [Link]

• Chem.iitb. (2020). Protecting Groups. [Link]

• Total Synthesis. THP Protecting Group: THP Protection & Deprotection Mechanism. [Link]

• Nicolaou, K. C., et al. (1998). Protective Groups in Synthetic Organic Chemistry. [Link]

• Westin, J. Cleavage of Ethers. Organic Chemistry. [Link]

• Chem Help ASAP. (2019). synthesis & cleavage of THP ethers. YouTube. [Link]

• Wikipedia. Protecting group. [Link]

• Oh, S., et al. (2019). p-Methylbenzyl Group: Oxidative Removal and Orthogonal Alcohol Deprotection. Organic Letters, 21(18), 7575–7579. [Link]

• Wikipedia. Tetrahydropyran. [Link]

• Sharma, A., et al. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. ChemistrySelect, 2(7), 2313-2321. [Link]

• Master Organic Chemistry. (2014). Cleavage Of Ethers With Acid. [Link]

• Ramos-Tomillero, I., et al. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. ResearchGate. [Link]

• University of Bristol. VI Protecting Groups and Orthogonal Protection Strategies. [Link]

• ResearchGate. (2014). I have to protect 4-5 phenolic groups. Finally, need to deprotect them (need mild conditions) without racemization. Any Suggestions? I tried TBS, THP. [Link]

• S. C., & Maiti, G. (1995). Simple and Regioselective Reductive Cleavage of Tetrahydropyranyl Ethers to Alcohols. The Journal of Organic Chemistry, 60(11), 3549-3550. [Link]

• University of Windsor. Alcohol Protecting Groups. [Link]

• Reddit. (2014). Organic Synthesis advice needed. Achieving THP protection of phenolic group. [Link]

• ResearchGate. (2002). An efficient method for the cleavage of p-methoxybenzylidene (PMP), tetrahydropyranyl (THP) and 1,3-dithiane protecting groups by Selectfluor (TM). [Link]

• Wikipedia. Ether cleavage. [Link]

• Longdom Publishing. (2022). Synthesis and Cleavage of Ethers. [Link]

• Sun, C., et al. (2011). A mild method for the deprotection of tetrahydropyranyl (THP) ethers catalyzed by iron(III) tosylate. Tetrahedron Letters, 52(51), 6954-6956. [Link]

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Technical Support Center: Overcoming Steric Hindrance in 2-(5-Bromo-2-fluorophenoxy)oxane Metal-Catalyzed Couplings

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Version: 4.2 (Updated March 2026)

Welcome to the Advanced Application Support Portal. This guide addresses the specific mechanistic bottlenecks encountered during the metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) of 2-(5-bromo-2-fluorophenoxy)oxane (THP-protected 5-bromo-2-fluorophenol).

🔬 1. Mechanistic Root Cause Analysis

While the reactive C–Br bond at C5 is technically meta to the bulky tetrahydropyran (THP) ether at C1, researchers frequently report severe steric hindrance and reaction stalling. As an application scientist, you must account for the following causality:

• Conformational Sweeping: The flexible chair conformation of the THP ring sweeps a massive steric volume across the face of the arene, impeding the approach of bulky transmetalating agents or amines.

• Off-Cycle Palladium Chelation: The anomeric and ring oxygen atoms of the THP group act as hemilabile ligands. Following oxidative addition, these oxygens can chelate to the Pd(II) center, displacing weaker phosphine ligands and forming an unreactive, off-cycle palladacycle.

• Electronic Mismatch: The highly electronegative fluorine atom at C2 (para to the bromide) accelerates oxidative addition but severely retards reductive elimination, trapping the catalyst in the Pd(II) state where it is vulnerable to degradation.

❓ 2. Diagnostic FAQs

Q: My reaction stalls at 20% conversion, but GC-MS shows no starting Ar-Br. Where did it go? A: This is a classic symptom of a transmetalation failure. The para-fluorine accelerates oxidative addition, consuming your starting material rapidly. However, the bulky THP group and its oxygen lone pairs trap the Pd(II)-aryl intermediate. Over time, this intermediate undergoes protodehalogenation (yielding the debrominated byproduct) rather than coupling. You must switch to a highly coordinating, bulky ligand like XPhos or an NHC to force transmetalation[1].

Q: Why do traditional bidentate ligands like dppf or BINAP fail with this substrate? A: Traditional bidentate ligands often lack the steric bulk required to prevent the THP oxygen from approaching the metal center. Furthermore, they do not create the highly reactive, two-coordinate Pd(0) species necessary to push through the sterically congested reductive elimination step.

Q: Should I use a Pd(0) or Pd(II) precatalyst? A: We strongly recommend using a Pd(II) precatalyst that rapidly reduces to a monoligated Pd(0) active species in situ. Buchwald Generation 3/4 palladacycles (e.g., XPhos Pd G3) or PEPPSI-IPr complexes are ideal because they prevent the formation of unreactive PdL₂ resting states[2].

📊 3. Ligand & Catalyst Selection Matrix

To overcome the dual challenge of THP-oxygen chelation and steric clash, selecting the correct ligand architecture is critical[3].

Ligand / Precatalyst	Steric Tolerance	Chelation Resistance	Relative Rate	Recommendation
PPh₃ / Pd(PPh₃)₄	Low	Poor	1x	Not recommended. Stalls at transmetalation.
dppf / Pd(dppf)Cl₂	Moderate	Poor	2x	Prone to THP-oxygen displacement.
XPhos / XPhos Pd G3	Very High	Excellent	15x	Highly recommended for bulky boronic acids[1].
PEPPSI-IPr	Extremely High	Excellent	20x	Best overall. Overcomes off-cycle Pd-O chelation[2].

🗺️ 4. Process Workflows & Visualizations

Troubleshooting Decision Tree

Decision tree for diagnosing and resolving low yields in 2-(5-Bromo-2-fluorophenoxy)oxane couplings.

Catalytic Cycle Bottlenecks

Catalytic cycle highlighting the transmetalation bottleneck caused by THP-oxygen palladium chelation.

🧪 5. Standard Operating Procedure (SOP): Optimized Coupling

To ensure a self-validating system, the following protocol incorporates mandatory quality control (QC) checkpoints. This methodology utilizes Pd-PEPPSI-IPr, which has been proven to efficiently promote cross-coupling in sterically hindered, ortho-disubstituted systems[3].

Materials Required:

• Substrate: 2-(5-Bromo-2-fluorophenoxy)oxane (1.0 equiv)

• Coupling Partner: Arylboronic acid or amine (1.5 equiv)

• Catalyst: Pd-PEPPSI-IPr (2.0 mol%)

• Base: Anhydrous K₃PO₄ (3.0 equiv)

• Solvent: 1,4-Dioxane (Degassed via sparging)

Step-by-Step Protocol:

• Reagent Preparation & Purging: Charge an oven-dried Schlenk flask with the substrate, coupling partner, Pd-PEPPSI-IPr, and K₃PO₄. Evacuate and backfill with ultra-pure Argon three times.

  • Validation Checkpoint 1: Ensure the K₃PO₄ is strictly anhydrous. Clumpy base indicates moisture absorption, which will hydrolyze the boronic acid before transmetalation can occur.

• Solvent Addition & Activation: Add degassed 1,4-Dioxane (0.2 M relative to substrate). Heat the mixture to 80 °C.

  • Validation Checkpoint 2: Observe the reaction color. A shift from yellow to a deep red/brown within the first 15 minutes confirms the successful activation of the precatalyst into the active Pd(0) species.

• Reaction Monitoring: Maintain stirring at 80 °C for 2 hours.

  • Validation Checkpoint 3: Withdraw a 10 µL aliquot, quench in EtOAc/H₂O, and analyze the organic layer via LC-MS. You should observe <5% starting Ar-Br. If the Pd(II)-aryl intermediate mass is observed without product formation, the transmetalation has stalled. Add an additional 0.5 equiv of K₃PO₄ and increase temperature to 95 °C.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove palladium black and inorganic salts. Concentrate in vacuo.

📚 6. References

• [2] Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides. Journal of Organic Chemistry. Available at:[Link]

• [3] Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling. National Institutes of Health (PMC). Available at:[Link]

• [1] Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides. ChemInform / ACS Publications. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides [organic-chemistry.org]
• 3. Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing cross-coupling efficiency of 2-(5-Bromo-2-fluorophenoxy)oxane and unprotected phenol

A Comparative Guide to the Cross-Coupling Efficiency of Protected vs. Unprotected Phenols

Introduction: The Strategic Imperative of Phenol Protection in Cross-Coupling Reactions

In the landscape of modern drug discovery and materials science, palladium-catalyzed cross-coupling reactions stand as an indispensable tool for the construction of carbon-carbon (C-C) and carbon-heteroatom bonds.[1] Reactions like the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings are cornerstones of synthetic strategy, enabling the assembly of complex molecular architectures.[2][3] Aryl halides are common electrophilic partners in these reactions; however, when the aryl halide scaffold also contains a phenolic hydroxyl group, a critical strategic decision arises: to protect or not to protect?

The phenolic proton is acidic and can interfere with many organometallic catalytic cycles by protonating basic reagents or intermediates.[4] Furthermore, the phenoxide, formed under basic reaction conditions, is a potent nucleophile, opening the door to competitive O-arylation (ether formation) which can significantly reduce the yield of the desired C-C coupled product.[5]

This guide presents an in-depth technical comparison of the cross-coupling efficiency between a protected phenol, 2-(5-Bromo-2-fluorophenoxy)oxane , and its unprotected counterpart, 5-Bromo-2-fluorophenol . Through a detailed examination of a representative Suzuki-Miyaura coupling, we will explore the mechanistic rationale, present comparative experimental data, and provide field-proven insights to guide your synthetic planning.

Mechanistic Considerations: Why Protection Matters

The decision to employ a protecting group strategy is rooted in the fundamental mechanism of the cross-coupling reaction and the inherent reactivity of phenols.

• The Challenge of Unprotected Phenols : In a typical Suzuki-Miyaura coupling, a base is required to activate the boronic acid for transmetalation.[6] This same base can readily deprotonate the phenol, generating a phenoxide. This phenoxide can then intercept the palladium catalyst, leading to undesired C-O bond formation. While some catalytic systems have been developed for the direct coupling of unprotected phenols, they often require specialized ligands or conditions and may not be broadly applicable.[7][8]

• The Role of the Oxane (THP) Protecting Group : The tetrahydropyranyl (THP) group, installed here as an oxane, is a classic and robust protecting group for alcohols and phenols. It is stable to a wide range of non-acidic conditions, including the basic media typical of many cross-coupling reactions.[9] By masking the acidic proton and preventing phenoxide formation, the THP group effectively shuts down the pathway to O-arylation, thereby directing the reactivity exclusively toward the C-Br bond for the desired C-C coupling.

• Electronic Effects of the Fluoro Substituent : The presence of an ortho-fluoro substituent on the aryl bromide has a notable electronic effect. As a highly electronegative atom, fluorine is electron-withdrawing by induction, which can make the ipso-carbon more electrophilic and potentially accelerate the rate-determining oxidative addition step of the palladium catalyst into the C-Br bond.[10] This effect is present in both substrates and thus serves as a constant in our comparison.

Experimental Design: A Head-to-Head Suzuki-Miyaura Coupling

To quantitatively assess the impact of phenol protection, we designed a comparative Suzuki-Miyaura reaction. Both 2-(5-Bromo-2-fluorophenoxy)oxane and 5-Bromo-2-fluorophenol were coupled with phenylboronic acid under identical, standard reaction conditions.

Logical Workflow: Protected vs. Unprotected Pathways

The following diagram illustrates the divergent reaction pathways for the two substrates. The protected substrate follows a single, high-fidelity path to the desired product, whereas the unprotected substrate presents a branching point leading to a mixture of products.

Sources

• 1. Cross-coupling reaction - Wikipedia [en.wikipedia.org]
• 2. Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings [mdpi.com]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. Direct synthesis of unprotected phenols using palladium-catalysed cross coupling reactions of functionalised organozinc reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Catalytic Oxidative Coupling of Phenols and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Nickel-Catalyzed Suzuki Coupling of Phenols Enabled by SuFEx of Tosyl Fluoride [mdpi.com]
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• 10. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal Procedures for 2-(5-Bromo-2-fluorophenoxy)oxane

As researchers and drug development professionals scale up syntheses, the management of complex, multi-hazard chemical waste becomes a critical operational bottleneck. 2-(5-Bromo-2-fluorophenoxy)oxane —commonly recognized in medicinal chemistry as tetrahydropyran (THP)-protected 5-bromo-2-fluorophenol—presents a unique logistical challenge.

Because this molecule combines an ether linkage (the oxane/THP ring) with a heavily halogenated aromatic system (bromine and fluorine), it straddles two strictly regulated hazard classes. This guide provides the authoritative, step-by-step procedures required to safely process and dispose of this compound, ensuring full regulatory compliance and laboratory safety.

Mechanistic Causality: Understanding the Dual-Hazard Profile

To safely handle chemical disposal, one must first understand the structural causality driving the hazard. Do not treat this compound as generic organic waste; its destruction requires specific thermal and chemical interventions.

The Peroxide Threat (Oxane Ring)

The oxane (tetrahydropyran) ring is a cyclic ether. The oxygen atom donates electron density, stabilizing free radicals at the adjacent alpha-carbon. When exposed to atmospheric oxygen during standard storage or handling, this alpha-carbon undergoes autooxidation to form hydroperoxides[1]. Over time, particularly if the solvent evaporates, these peroxides concentrate and polymerize into highly unstable, shock-sensitive explosives[2]. Because of this, oxane derivatives are universally classified as peroxide-forming chemicals that require strict lifecycle management[3].

The Halogen Threat (Bromine & Fluorine)

The aromatic ring contains both bromine and fluorine. If this compound is disposed of in a standard, non-halogenated waste stream, its incineration will release hydrobromic acid (HBr) and hydrofluoric acid (HF) gases. These highly corrosive emissions will destroy standard incinerator linings[4]. Furthermore, the suboptimal combustion of halogenated aromatics without proper environmental controls can lead to the formation of polyhalogenated dibenzo-p-dioxins and dibenzofurans (PCDDs/PCDFs), which are persistent, highly toxic environmental pollutants[5].

Dual-hazard causality pathway for 2-(5-Bromo-2-fluorophenoxy)oxane disposal risks.

Quantitative Action Limits for Peroxide Testing

Before any disposal, consolidation, or transportation of 2-(5-Bromo-2-fluorophenoxy)oxane, the solution must be tested for peroxides[6]. The concentration of peroxides dictates the immediate logistical response.

Table 1: Peroxide Concentration Action Limits

Peroxide Concentration	Safety Status	Required Operational Action
0 - 20 ppm	Safe	Proceed with standard halogenated waste consolidation.
20 - 100 ppm	Caution	Quench with a reducing agent (e.g., aqueous ferrous sulfate) prior to disposal[3].
> 100 ppm	Extreme Hazard	DO NOT MOVE. Isolate the area. Contact EHS for stabilization[7].
Visible Crystals	Catastrophic Risk	DO NOT TOUCH. Evacuate the lab space immediately and deploy EHS[1].

Step-by-Step Methodologies

To ensure absolute trustworthiness, the following protocols are designed as self-validating systems . This means the workflow inherently verifies its own safety and accuracy before the operator proceeds to the next high-risk step.

Protocol A: Self-Validating Peroxide Testing Workflow

Causality: Test strips can degrade due to ambient laboratory humidity, leading to false negatives. A false negative on a highly peroxidized oxane could result in a fatal detonation during waste consolidation.

• Zero-Touch Visual Inspection: Before touching the container, visually inspect the cap threads and the liquid volume. If crystalline solids are visible, or if the liquid is severely discolored, abort the procedure and evacuate[1].

• Assay Validation (The Self-Check): Obtain peroxide test strips (e.g., Quantofix). Dip one strip into a known 10 ppm H2​O2​ positive control solution, and another into distilled water (negative control). Verify that the strips accurately reflect the controls.

• Sample Testing: Operating behind a blast shield in a certified fume hood, carefully open the chemical container. Dip a validated test strip into the 2-(5-Bromo-2-fluorophenoxy)oxane solution for 1 second.

• Quantification: Wait 15 seconds. Compare the colorimetric change to the manufacturer's scale.

• Documentation: Write the date, your initials, and the exact ppm value directly on the bottle's hazard label.

Protocol B: Halogenated Waste Segregation & RCRA Compliance

Causality: The EPA's Resource Conservation and Recovery Act (RCRA) strictly regulates halogenated organics[8]. Mixing this compound with non-halogenated solvents drastically lowers the waste stream's BTU (heating value) and bypasses the specialized acid scrubbers required to neutralize the resulting HBr and HF gases[9].

• Verify Peroxide Status: Confirm the container label reads < 20 ppm peroxides. If the concentration is 20–100 ppm, add an equal volume of 10% w/v aqueous ferrous sulfate ( FeSO4​ ), stir gently, and re-test to confirm peroxides are quenched.

• Select the Receptacle: Utilize a high-density polyethylene (HDPE) or amber glass waste carboy explicitly designated for "Halogenated Organic Waste."

• Static-Free Transfer: Using a grounded funnel to prevent static discharge (which could ignite residual ether vapors), transfer the chemical. Never fill the carboy beyond 80% capacity to allow for vapor expansion.

• RCRA Manifesting: Update the hazardous waste tag immediately. Explicitly spell out "2-(5-Bromo-2-fluorophenoxy)oxane" and check the boxes for Halogenated, Toxic, and Flammable.

• System Validation: Cross-reference the volume disposed of on the waste manifest with your laboratory's digital chemical inventory system. Ensure the mass balance matches to confirm no orphaned, aging containers of this peroxide-former remain hidden in storage.

Step-by-step operational workflow for the safe disposal of THP-protected halogenated ethers.

Final Thermal Destruction Logistics

Once handed over to specialized environmental contractors, 2-(5-Bromo-2-fluorophenoxy)oxane is not placed in a landfill. Due to its high toxicity and persistence, it is routed to commercial offsite treatment facilities[10].

The industry standard for destroying heavily halogenated, ether-based organics is rotary kiln incineration operating at temperatures exceeding 1,000°C[9]. At this temperature, the molecule is entirely cleaved. To manage the resulting hydrobromic and hydrofluoric acids, the incinerator exhaust is passed through high-efficiency caustic scrubbers (typically utilizing sodium hydroxide or calcium hydroxide) to precipitate the halogens as benign, solid salts, preventing toxic atmospheric release[9].

References

• Laboratory Safety Manual - Chapter 13: Safe Handling of Peroxidizable Compounds. UNC Environment, Health and Safety. Available at: [Link]

• Review of Alternative Treatment Processes for Halogenated Organic Waste Streams. P2 InfoHouse / US EPA. Available at: [Link]

• Total Organic Halogens (TOX). Pace Analytical. Available at: [Link]

• Peroxide forming chemicals. Department of Biology, University of York. Available at: [Link]

• Halogenated Solvent Cleaners. Environmental Protection Agency (EPA). Available at: [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. EPA NEPIS. Available at: [Link]

• Quick Guide for Peroxide-Forming Chemicals. MIT Environment, Health and Safety. Available at: [Link]

• Perspective on halogenated organic compounds. PMC - National Institutes of Health (NIH). Available at: [Link]

• Peroxide-Forming Chemicals. Dartmouth Environmental Health and Safety. Available at: [Link]

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• 4. www3.epa.gov [www3.epa.gov]
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